Cas no 88-44-8 (2-Amino-5-methylbenzene-1-sulfonic Acid)

2-Amino-5-methylbenzene-1-sulfonic Acid structure
88-44-8 structure
2-Amino-5-methylbenzene-1-sulfonic Acid
88-44-8
C7H9NO3S
187.216260671616
MFCD00007908
34465
6934

2-Amino-5-methylbenzene-1-sulfonic Acid Properties

Names and Identifiers

    • 2-Amino-5-methylbenzenesulfonic acid
    • 4-aminotoluene-3-sulphonic acid
    • 4B acid
    • p-Toluidine-2-sulfonic Acid
    • 4-Aminotoluene-3-sulfonic acid
    • 3-Methyl-6-aminobenzenesulfonic acid
    • 6-Amino-m-Toluenesulfonic Acid
    • 4-Methylaniline-2-sulfonic Acid
    • Ptmsptmsa
    • Benzenesulfonic acid, 2-amino-5-methyl-
    • PTMSA
    • PTMS
    • P-TOLUIDINE-M-SULFONIC ACID
    • Red 4B acid
    • m-Toluenesulfonic acid, 6-amino-
    • Kyselina 4-toluidin-3-sulfonova
    • 2-amino-5-methylbenzene-1-sulfonic acid
    • 6-Amino-m-toluenesulfonic acid (SO3H=1)
    • 6-Amino-meta-toluenesulfonic acid (SO3H=1)
    • FT-0653064
    • NCGC00259803-01
    • NCGC00164090-01
    • CCRIS 2772
    • Kyselina 4-toluidin-3-sulfonova [Czech]
    • FF86IBK68Z
    • 6-Amino-meta-toluenesulfonic acid [SO3H=1]
    • A0328
    • NSC-7544
    • SCHEMBL153905
    • EC 201-831-3
    • 2-amino-5-methyl-benzenesulfonic acid
    • NSC7544
    • DTXSID7026526
    • Q27277954
    • 4-METHYL-2-SULFOANILINE
    • EN300-122623
    • EINECS 201-831-3
    • UNII-FF86IBK68Z
    • NCGC00164090-02
    • W-100404
    • 2-amino-5-methylbenzene-1-sulphonic acid
    • MFCD00007908
    • 6-Amino-m-toluenesulfonic acid [SO3H=1]
    • STR10464
    • NSC 7544
    • 2-amino-5-methylbenzenesulphonic acid
    • 6-Amino-m-toluensulfonic acid
    • AMINO-5-METHYLBENZENESULFONIC ACID, 2-
    • Tox21_202254
    • CS-W016854
    • 88-44-8
    • AE-562/43461529
    • 3-14-00-02213 (Beilstein Handbook Reference)
    • 2-amino-5-methyl-benzenesulphonic acid
    • NCGC00257108-01
    • CAS-88-44-8
    • 4-Aminotoluene-3-sulfonicacid
    • 2-amino-5-methyl-benzene sulfonic acid
    • 4-amino-1-methylbenzene-3-sulfonic acid
    • AKOS015854800
    • Tox21_303178
    • 4-Aminotoluene-3-sulfonic acid, 99%
    • 2-Amino-5-methyl-1-benzenesulfonic acid
    • 2-AMINO-5-METHYLBENZENE SULFONIC ACID
    • BRN 2211509
    • DTXCID606526
    • LS-154157
    • AI3-52551
    • 1-amino-4-methylbenzene-2-sulfonic acid
    • InChI=1/C7H9NO3S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11
    • CHEMBL2143677
    • WLN: ZR B1 ESWQ
    • 2-Amino-5-methylbenzenesulfonic acid (ACI)
    • m-Toluenesulfonic acid, 6-amino- (6CI, 7CI, 8CI)
    • NS00001366
    • +Expand
    • MFCD00007908
    • LTPSRQRIPCVMKQ-UHFFFAOYSA-N
    • 1S/C7H9NO3S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • O=S(C1C(N)=CC=C(C)C=1)(O)=O
    • 2211509

Computed Properties

  • 187.03000
  • 2
  • 4
  • 1
  • 187.030314
  • 12
  • 244
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.9
  • nothing
  • 0
  • 88.8

Experimental Properties

  • 2.48590
  • 88.77000
  • 1.6100 (estimate)
  • 500°C (rough estimate)
  • 300 ºC
  • water: soluble6g/L at 20°C
  • White crystals
  • It decomposes in water at 130 ℃, dissolves in 214 parts of water at 20 ℃, and the aqueous solution is red when added with lead dioxide. Corrosive.
  • 1.431

2-Amino-5-methylbenzene-1-sulfonic Acid Security Information

  • GHS05 GHS05
  • XT6320000
  • 2
  • 8
  • S53-S26-S27-S28-S36/37/39-S45-S28A
  • III
  • R34
  • Xi Xi
  • UN 2585 8/PG 3
  • H314
  • P280,P305+P351+P338,P310
  • warning
  • Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances
  • III
  • 36
  • Danger
  • Yes
  • 8

2-Amino-5-methylbenzene-1-sulfonic Acid Customs Data

  • 2921430090

  • China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-5-methylbenzene-1-sulfonic Acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NJI-25g
2-Amino-5-methylbenzenesulfonic acid
 88-44-8 98%
25g
 $4.00 2024-04-20
A2B Chem LLC
AB69678-25g
4-Aminotoluene-3-sulfonic acid
 88-44-8 98%
25g
 $4.00 2024-04-19
Aaron
AR003NRU-25g
2-Amino-5-methylbenzenesulfonic acid
 88-44-8 98%
25g
 $4.00
abcr
AB142666-25 g
p-Toluidine-2-sulfonic acid, 95%; .
 88-44-8 95%
25 g
 €43.60 2023-07-20
Ambeed
A263162-25g
4-Aminotoluene-3-sulfonic acid
 88-44-8 98%
25g
 $5.0 2024-05-30
Enamine
EN300-122623-0.05g
2-amino-5-methylbenzene-1-sulfonic acid
 88-44-8 95%
0.05g
 $19.0
FUJIFILM
353-01742-25g
2-Amino-5-methylbenzene-1-sulfonic Acid
 88-44-8
25g
 JPY 2800 2023-09-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24560-50g
2-Amino-5-methylbenzenesulfonic acid, 99%
 88-44-8 99%
50g
 ￥470.00 2023-02-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A110070-500g
2-Amino-5-methylbenzene-1-sulfonic Acid
 88-44-8 98%
500g
 ¥128.90 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1045634-2.5kg
2-Amino-5-methylbenzenesulfonic acid
 88-44-8 98%
2.5kg
 ￥604.00 2024-04-27

2-Amino-5-methylbenzene-1-sulfonic Acid Synthesis

Synthetic Circuit 1

2942-15-6 2942-15-6
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Benzenesulfonamide, N-bromo-, sodium salt (1:1) Catalysts: Chloro[2-[[(1H-pyrrol-2-yl-κN)methylene]amino-κN]phenolato(2-)-κO]bis(triphenylp… Solvents: Acetonitrile ,  Water ;  4 h, 313 K
Reference
Development of an efficient ruthenium catalyzed synthetic process and mechanism for the facile conversion of benzothiazoles to orthanilic acids
Jagadeesh, R. V.; et al, Journal of Molecular Catalysis A: Chemical, 2010, 328(1-2), 99-107

Synthetic Circuit 2

2942-15-6 2942-15-6
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Chloramine-T ,  Sodium hydroxide Catalysts: Chloro[2-[[(1H-pyrrol-2-yl-κN)methylene]amino-κN]phenolato(2-)-κO]bis(triphenylp… Solvents: Acetonitrile ,  Water ;  40 - 80 °C
Reference
Chloramine-T
Goehring, R. Richard; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-8

Synthetic Circuit 3

7664-93-9 7664-93-9
106-49-0 106-49-0
88-44-8 88-44-8
Reaction Conditions
1.1 0.5 min, heated
Reference
Preparation, crystal structure and microwave studies on ring-substituted arylammonium hydrogen sulfate salts
Kapoor, I. P. S.; et al, Indian Journal of Chemistry, 2007, (8), 1283-1288

Synthetic Circuit 4

104613-64-1 104613-64-1
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  1 h, 0 °C; 2 h, 80 °C
Reference
Synthesis and Reactivity of Neutral Palladium(II) Alkyl Complexes that Contain Phosphinimine-Arenesulfonate Ligands
Burns, Christopher T.; et al, Organometallics, 2015, 34(10), 1844-1854

Synthetic Circuit 5

83350-95-2 83350-95-2
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Water Solvents: Water
Reference
Sulfonation of aromatic isocyanates. Sulfonated p-tolylisocyanate - x-ray structural analysis
Balle, Gerhard; et al, Angewandte Chemie, 1982, 94(11), 872-3

Synthetic Circuit 6

622-58-2 622-58-2
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Sulfur trioxide
2.1 Reagents: Water Solvents: Water
Reference
Sulfonation of aromatic isocyanates. Sulfonated p-tolylisocyanate - x-ray structural analysis
Balle, Gerhard; et al, Angewandte Chemie, 1982, 94(11), 872-3

Synthetic Circuit 7

99-99-0 99-99-0
88-44-8 88-44-8
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water
2.1 Reagents: Sulfuric acid Solvents: 1,2-Dichlorobenzene
Reference
Synthesis technology of 4B acid
Cui, Yumin; et al, Huaxue Fanying Gongcheng Yu Gongyi, 2001, 17(2), 189-191

Synthetic Circuit 8

2810945-93-6 2810945-93-6
88-44-8 88-44-8
600-77-1 600-77-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

Synthetic Circuit 9

68734-96-3 68734-96-3
68734-87-2 68734-87-2
88-44-8 88-44-8
106-49-0 106-49-0
Reaction Conditions
Reference
The Piria reaction. III. Mechanism studies
Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 10

36016-38-3 36016-38-3
1899-93-0 1899-93-0
88-44-8 88-44-8
600-77-1 600-77-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  0 °C; 2 - 16 h, rt
2.1 Reagents: Trifluoroacetic acid Catalysts: Ferrous sulfate Solvents: Dichloromethane ;  18 h, 40 °C
Reference
An Aminative Rearrangement of O-(Arenesulfonyl)hydroxylamines: Facile Access to ortho-Sulfonyl Anilines
Morrill, Charlotte; et al, Angewandte Chemie, 2022, 61(33),

Synthetic Circuit 11

259673-73-9 259673-73-9
88-44-8 88-44-8
106-49-0 106-49-0
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water
2.1 -
Reference
The Piria reaction. III. Mechanism studies
Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 12

623-11-0 623-11-0
88-44-8 88-44-8
106-49-0 106-49-0
Reaction Conditions
1.1 Reagents: Sodium bisulfite Solvents: Water
2.1 -
Reference
The Piria reaction. III. Mechanism studies
Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

Synthetic Circuit 13

99-99-0 99-99-0
88-44-8 88-44-8
106-49-0 106-49-0
Reaction Conditions
1.1 Reagents: Sodium sulfite Solvents: Water
2.1 -
Reference
The Piria reaction. III. Mechanism studies
Lauer, Walter M.; et al, Journal of the American Chemical Society, 1936, 58, 225-8

2-Amino-5-methylbenzene-1-sulfonic Acid Raw materials

2-Amino-5-methylbenzene-1-sulfonic Acid Preparation Products

2-Amino-5-methylbenzene-1-sulfonic Acid Suppliers

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(CAS:88-44-8)
A LA DING
anhua.mao@aladdin-e.com

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